Cas no 62433-23-2 (Benzeneacetic acid, 4-fluorophenyl ester)

Benzeneacetic acid, 4-fluorophenyl ester structure
62433-23-2 structure
Product Name:Benzeneacetic acid, 4-fluorophenyl ester
CAS No:62433-23-2
MF:C14H11FO2
MW:230.234347581863
CID:444977
PubChem ID:71386462
Update Time:2025-04-19

Benzeneacetic acid, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-fluorophenyl ester
    • (4-fluorophenyl) 2-phenylacetate
    • 62433-23-2
    • DTXSID70808636
    • 4-Fluorophenyl phenylacetate
    • Inchi: 1S/C14H11FO2/c15-12-6-8-13(9-7-12)17-14(16)10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: GMIXCROIDFUUQB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.07433
  • Monoisotopic Mass: 230.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.